Cas no 132629-37-9 (ethyl 2-(E)-2-phenylethenyl-1,3-oxazole-4-carboxylate)
ethyl 2-(E)-2-phenylethenyl-1,3-oxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxazolecarboxylic acid, 2-[(1E)-2-phenylethenyl]-, ethyl ester
- ETHYL 2-STYRYL-1,3-OXAZOLE-4-CARBOXYLATE
- ethyl 2-[(E)-2-phenylethenyl]-1,3-oxazole-4-carboxylate
- ethyl 2-(E)-2-phenylethenyl-1,3-oxazole-4-carboxylate
- 2-Styryl-oxazole-4-carboxylic acid ethyl ester
- 132629-37-9
- ethyl 2-(2-phenylethenyl)-1,3-oxazole-4-carboxylate
- LKUGERMRWPZXRN-UHFFFAOYSA-N
- DB-108764
-
- MDL: MFCD00793709
- Inchi: 1S/C14H13NO3/c1-2-17-14(16)12-10-18-13(15-12)9-8-11-6-4-3-5-7-11/h3-10H,2H2,1H3
- InChI Key: LKUGERMRWPZXRN-UHFFFAOYSA-N
- SMILES: O1C=C(C(=O)OCC)N=C1C=CC1C=CC=CC=1
Computed Properties
- Exact Mass: 243.08959
- Monoisotopic Mass: 243.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.33
ethyl 2-(E)-2-phenylethenyl-1,3-oxazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-21041041-0.05g |
ethyl 2-[(E)-2-phenylethenyl]-1,3-oxazole-4-carboxylate |
132629-37-9 | 95% | 0.05g |
$155.0 | 2023-11-13 | |
| Enamine | EN300-21041041-0.1g |
ethyl 2-[(E)-2-phenylethenyl]-1,3-oxazole-4-carboxylate |
132629-37-9 | 95% | 0.1g |
$232.0 | 2023-11-13 | |
| Enamine | EN300-21041041-0.25g |
ethyl 2-[(E)-2-phenylethenyl]-1,3-oxazole-4-carboxylate |
132629-37-9 | 95% | 0.25g |
$331.0 | 2023-11-13 | |
| Enamine | EN300-21041041-0.5g |
ethyl 2-[(E)-2-phenylethenyl]-1,3-oxazole-4-carboxylate |
132629-37-9 | 95% | 0.5g |
$524.0 | 2023-11-13 | |
| Enamine | EN300-21041041-1.0g |
ethyl 2-[(E)-2-phenylethenyl]-1,3-oxazole-4-carboxylate |
132629-37-9 | 95% | 1.0g |
$671.0 | 2023-07-09 | |
| Enamine | EN300-21041041-2.5g |
ethyl 2-[(E)-2-phenylethenyl]-1,3-oxazole-4-carboxylate |
132629-37-9 | 95% | 2.5g |
$1315.0 | 2023-11-13 | |
| Enamine | EN300-21041041-5.0g |
ethyl 2-[(E)-2-phenylethenyl]-1,3-oxazole-4-carboxylate |
132629-37-9 | 95% | 5.0g |
$1945.0 | 2023-07-09 | |
| Enamine | EN300-21041041-10.0g |
ethyl 2-[(E)-2-phenylethenyl]-1,3-oxazole-4-carboxylate |
132629-37-9 | 95% | 10.0g |
$2884.0 | 2023-07-09 | |
| Enamine | EN300-21041041-1g |
ethyl 2-[(E)-2-phenylethenyl]-1,3-oxazole-4-carboxylate |
132629-37-9 | 95% | 1g |
$671.0 | 2023-11-13 | |
| Enamine | EN300-21041041-5g |
ethyl 2-[(E)-2-phenylethenyl]-1,3-oxazole-4-carboxylate |
132629-37-9 | 95% | 5g |
$1945.0 | 2023-11-13 |
ethyl 2-(E)-2-phenylethenyl-1,3-oxazole-4-carboxylate Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on ethyl 2-(E)-2-phenylethenyl-1,3-oxazole-4-carboxylate
Ethyl 2-(E)-2-phenylethenyl-1,3-Oxazole-4-carboxylate: A Comprehensive Overview
Ethyl 2-(E)-2-phenylethenyl-1,3-Oxazole-4-carboxylate (CAS No. 132629-37-9) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of oxazole derivatives, which are known for their unique chemical properties and biological activities. The structure of ethyl 2-(E)-2-phenylethenyl-1,3-Oxazole-4-carboxylate comprises a phenylethenyl group attached to the oxazole ring via an ethylene linkage in the E configuration. This configuration imparts specific electronic and steric properties to the molecule, making it highly functional in diverse chemical reactions.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of ethyl 2-(E)-2-phenylethenyl-1,3-Oxazole-4-carboxylate through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been extensively studied for their ability to construct complex molecular architectures with high precision. These methods not only enhance the yield of the compound but also minimize the generation of byproducts, aligning with the principles of green chemistry.
The biological activity of ethyl 2-(E)-2-phenylethenyl-1,3-Oxazole-4-carboxylate has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. In particular, its ability to modulate key signaling pathways involved in inflammation has been extensively investigated. Researchers have also explored its potential as a lead compound for developing novel therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.
In addition to its pharmacological applications, ethyl 2-(E)-2-phenylethenyl-1,3-Oxazole-4-carboxylate has shown remarkable potential in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced polymers and semiconducting materials. Recent studies have highlighted its role as a building block for constructing conjugated systems with tailored optoelectronic properties, paving the way for innovative applications in flexible electronics and photovoltaic devices.
The synthesis and characterization of ethyl 2-(E)-2-phenylethenyl-1,3-Oxazole-4-carboxylate have been optimized using state-of-the-art analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These techniques provide valuable insights into the stereochemical integrity of the compound, ensuring its reliability for downstream applications.
Furthermore, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of ethyl 2-(E)-2 phenylethenyl -1 ,3 -oxazole -4 -carboxy late . Density functional theory (DFT) calculations have been used to predict its electronic properties, such as HOMO-LUMO gaps and dipole moments. These computational studies complement experimental findings and provide a deeper understanding of the compound's behavior in different chemical environments.
Ethical considerations and sustainability are increasingly important in modern chemical research. The synthesis of ethyl 2-(E)-2 phenylethen yl -1 ,3 -oxazole -4 -car box ylate has been designed with these principles in mind. Researchers have focused on reducing waste generation and optimizing reaction conditions to minimize environmental impact. These efforts underscore the commitment to developing eco-friendly chemical processes that align with global sustainability goals.
In conclusion, ethyl 2-(E)-2 phenyleth en yl -1 ,3 -oxazol e -4 -car box ylate (CAS No . 132629 -37 -9 ) is a multifaceted compound with wide-ranging applications across various disciplines . Its unique chemical structure , coupled with recent advancements in synthetic methods and biological studies , positions it as a valuable tool for future innovations . As research continues to unravel its full potential , this compound is poised to make significant contributions to both academic and industrial sectors .
132629-37-9 (ethyl 2-(E)-2-phenylethenyl-1,3-oxazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)